Cas no 1924322-36-0 (N'-Hydroxy-3-morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboximidamide)

• Product Name: N'-Hydroxy-3-morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboximidamide
• CAS No: 1924322-36-0
• MF: C₁₁H₁₃F₃N₄O₂
• MW: 290.241732358933
• MDL: MFCD28977456
• CID: 4709667
• Update Time: 2025-05-20

N'-Hydroxy-3-morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-3-morpholino-5-(trifluoromethyl)-pyridine-2-carboxamidine
• N'-Hydroxy-3-morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboximidamide

• MDL： MFCD28977456
• Inchi： 1S/C11H13F3N4O2/c12-11(13,14)7-5-8(18-1-3-20-4-2-18)9(16-6-7)10(15)17-19/h5-6,19H,1-4H2,(H2,15,17)
• InChI Key： KXGGHKHJZXQGCG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=NO)N)C(=C1)N1CCOCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 358
• Topological Polar Surface Area: 84

Additional information on N'-Hydroxy-3-morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboximidamide

Introduction to N'-Hydroxy-3-Morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboximidamide (CAS No. 1924322-36-0)

N'-Hydroxy-3-morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboximidamide

CAS No. 1924322-36-0 is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a unique structural framework, has been extensively studied for its potential applications in medicinal chemistry and drug discovery. The presence of both morpholine and trifluoromethyl substituents in its molecular structure imparts distinct pharmacological properties, making it a valuable candidate for further exploration.

The morpholine moiety, characterized by its oxygen-rich heterocyclic ring, is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds. This feature is particularly advantageous in the development of drugs that require efficient absorption and distribution within the body. Additionally, the trifluoromethyl group, a common pharmacophore in modern drug design, contributes to the metabolic stability and binding affinity of the compound. These structural elements collectively contribute to the compound's potential as a lead molecule in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological properties of imidamide derivatives. The imidamide functional group is known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. N'-Hydroxy-3-morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboximidamide represents an intriguing example of how structural modifications can influence biological activity. The hydroxyl group at the N-position further enhances its potential as a pharmacological scaffold by allowing for various derivatization strategies.

Recent studies have demonstrated the compound's promising role in modulating enzyme activity and receptor interactions. For instance, preliminary research suggests that this compound may interact with certain enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The trifluoromethyl group's electron-withdrawing nature is believed to enhance the compound's binding affinity to target proteins, thereby increasing its therapeutic efficacy.

The synthesis of N'-Hydroxy-3-morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboximidamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of innovative approaches in modern drug development.

The compound's potential extends beyond its primary pharmacological applications. Its unique structural features make it a valuable tool for studying molecular interactions and designing novel drug candidates. Researchers have leveraged computational modeling techniques to predict how this compound might interact with biological targets at the molecular level. These insights have guided experimental efforts aimed at optimizing its pharmacological properties.

In conclusion, N'-Hydroxy-3-morpholin-4-yl-5-(trifluoromethyl)pyridine-2-carboximidamide (CAS No. 1924322-36-0) is a multifaceted compound with significant potential in pharmaceutical research. Its structural features, including the morpholine and trifluoromethyl substituents, contribute to its unique pharmacological profile. Ongoing studies continue to uncover new applications and mechanisms of action for this compound, reinforcing its importance as a lead molecule in drug discovery efforts.